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Compound of Interest

Compound Name: trans,trans-2,4-Decadienal-d4

Cat. No.: B12377298 Get Quote

CAS Number: 1335436-29-7

This technical guide provides a comprehensive overview of trans,trans-2,4-Decadienal-d4, a

deuterated isotopologue of the lipid peroxidation product, trans,trans-2,4-Decadienal. This

document is intended for researchers, scientists, and drug development professionals, offering

detailed information on its properties, synthesis, applications, and relevant experimental

protocols.

Introduction
trans,trans-2,4-Decadienal (t,t-DDE) is a reactive α,β-unsaturated aldehyde formed during the

oxidation of polyunsaturated fatty acids, particularly linoleic acid. It is commonly found in

heated cooking oils and various food products. Due to its reactivity, t,t-DDE is of significant

interest in toxicological and biomedical research, where it has been shown to induce oxidative

stress and apoptosis. trans,trans-2,4-Decadienal-d4 is the deuterated form of t,t-DDE, where

four hydrogen atoms have been replaced by deuterium. This stable isotope-labeled compound

is an invaluable tool in analytical chemistry, primarily used as an internal standard for the

accurate quantification of t,t-DDE in complex matrices.[1]

Chemical and Physical Properties
The properties of trans,trans-2,4-Decadienal-d4 are comparable to its non-deuterated

counterpart, with the key difference being its molecular weight due to the presence of

deuterium.
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Property Value

CAS Number 1335436-29-7

Molecular Formula C₁₀H₁₂D₄O

Molecular Weight 156.28 g/mol

Appearance Colorless to pale yellow liquid

Solubility Insoluble in water; soluble in organic solvents

Properties of non-deuterated trans,trans-2,4-Decadienal (for reference):

Property Value

CAS Number 25152-84-5

Molecular Formula C₁₀H₁₆O

Molecular Weight 152.24 g/mol

Boiling Point 114-116 °C at 10 mmHg

Density 0.872 g/mL at 20 °C

Refractive Index 1.515 at 20 °C

Synthesis
The synthesis of trans,trans-2,4-Decadienal is typically achieved through the oxidation of

linoleic acid or via multi-step chemical synthesis from smaller precursors. One common

synthetic route involves the condensation of 2-octenal with pyridine to form 2,4-decadienoic

acid, which is then reduced and oxidized to yield the final product. Other methods start from

hexanal or propargyl alcohol.

The synthesis of trans,trans-2,4-Decadienal-d4 would involve the use of deuterated starting

materials or reagents in one or more steps of the synthetic pathway. For example, a deuterated

reducing agent could be used in the reduction of the corresponding carboxylic acid or ester to

introduce deuterium atoms at specific positions.
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Applications in Research
The primary application of trans,trans-2,4-Decadienal-d4 is as an internal standard in

quantitative mass spectrometry-based assays, such as Liquid Chromatography-Mass

Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS).[1] The use of

a stable isotope-labeled internal standard is considered the gold standard for quantitative

analysis as it corrects for variations in sample preparation, chromatographic separation, and

mass spectrometric detection, thereby improving the accuracy and precision of the

measurement.[2][3]

trans,trans-2,4-Decadienal-d4 is particularly useful for:

Quantifying t,t-DDE in biological samples: Accurately measuring the levels of t,t-DDE in

tissues, plasma, and urine to assess exposure and study its role in disease.

Food analysis: Determining the concentration of t,t-DDE in cooking oils and processed foods

as an indicator of lipid oxidation and food quality.[4]

Metabolic studies: Tracing the metabolic fate of t,t-DDE in vivo and in vitro to identify and

quantify its metabolites.[5][6]

Biological Significance and Signaling Pathways
trans,trans-2,4-Decadienal is a biologically active molecule that can impact various cellular

processes. Its high reactivity allows it to form adducts with proteins and DNA, leading to cellular

damage. Research has implicated t,t-DDE in several signaling pathways:

Oxidative Stress and Apoptosis: t,t-DDE has been shown to induce the production of reactive

oxygen species (ROS), leading to oxidative stress in vascular endothelial cells.[7] This can

trigger apoptotic pathways, contributing to endothelial dysfunction.[7]

Insulin Signaling: Studies have suggested that impaired detoxification of t,t-DDE can lead to

altered insulin signaling and gluconeogenesis, potentially contributing to the development of

insulin resistance.

Inflammation: t,t-DDE can activate inflammatory pathways, further contributing to its toxic

effects.
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The metabolic fate of t,t-DDE is crucial in mitigating its toxicity. Two primary metabolic

pathways have been identified:

Oxidation: t,t-DDE can be oxidized to its corresponding carboxylic acid, 2,4-decadienoic

acid.[5][6]

Glutathione Conjugation: t,t-DDE can be conjugated with glutathione (GSH), followed by

further metabolism and reduction to form cysteine-conjugated 2,4-decadien-1-ol.[5][6]

The use of trans,trans-2,4-Decadienal-d4 as a tracer can help to elucidate the kinetics and

relative importance of these metabolic pathways under different physiological and pathological

conditions.

Experimental Protocols
Quantification of trans,trans-2,4-Decadienal in Biological
Samples using LC-MS/MS with trans,trans-2,4-
Decadienal-d4 as an Internal Standard
This protocol provides a general framework for the quantitative analysis of t,t-DDE. Specific

parameters may need to be optimized depending on the sample matrix and instrumentation.

1. Sample Preparation:

To a 100 µL aliquot of the biological sample (e.g., plasma, urine, or tissue homogenate), add
10 µL of a known concentration of trans,trans-2,4-Decadienal-d4 in a suitable solvent (e.g.,
methanol).
Perform protein precipitation by adding 300 µL of ice-cold acetonitrile. Vortex for 1 minute.
Centrifuge at 13,000 x g for 10 minutes at 4 °C.
Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of
nitrogen.
Reconstitute the residue in 100 µL of the initial mobile phase.

2. LC-MS/MS Analysis:

Liquid Chromatography (LC):
Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is typically used.
Mobile Phase A: 0.1% formic acid in water.
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Mobile Phase B: 0.1% formic acid in acetonitrile.
Gradient: A linear gradient from 5% to 95% B over 10 minutes, followed by a 5-minute re-
equilibration at initial conditions.
Flow Rate: 0.3 mL/min.
Injection Volume: 5 µL.
Mass Spectrometry (MS):
Ionization Mode: Electrospray Ionization (ESI) in positive mode.
Detection Mode: Multiple Reaction Monitoring (MRM).
MRM Transitions:
trans,trans-2,4-Decadienal: Precursor ion (m/z) -> Product ion (m/z) - Specific transitions
need to be determined empirically, but could be based on fragmentation of the protonated
molecule [M+H]⁺.
trans,trans-2,4-Decadienal-d4: Precursor ion (m/z) -> Product ion (m/z) - Transitions will be
shifted by +4 Da compared to the non-deuterated analyte.

3. Data Analysis:

Construct a calibration curve by plotting the ratio of the peak area of the t,t-DDE to the peak
area of the trans,trans-2,4-Decadienal-d4 against the concentration of t,t-DDE standards.
Determine the concentration of t,t-DDE in the unknown samples by interpolating their peak
area ratios on the calibration curve.
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Caption: Proposed metabolic pathways of trans,trans-2,4-Decadienal.
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Caption: Workflow for the quantification of t,t-DDE using a deuterated internal standard.

Conclusion
trans,trans-2,4-Decadienal-d4 is an essential tool for researchers studying the role of lipid

peroxidation in health and disease. Its use as an internal standard enables accurate and

precise quantification of the endogenous and exogenous levels of trans,trans-2,4-Decadienal.

This technical guide provides a foundation for understanding and utilizing this valuable

research chemical in a variety of scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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